Cas no 1427378-62-8 (2-methyl-octahydropyrano[4,3-b][1,4]oxazine hydrochloride)

• Product Name: 2-methyl-octahydropyrano[4,3-b][1,4]oxazine hydrochloride
• CAS No: 1427378-62-8
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5054048
• PubChem ID: 71757958
• Update Time: 2026-02-28

2-methyl-octahydropyrano[4,3-b][1,4]oxazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylhexahydro-2H,5H-pyrano[4,3-b][1,4]oxazine hydrochloride
• 2-methyl-2,3,4,4a,5,7,8,8a-octahydropyrano[4,3-b][1,4]oxazine;hydrochloride
• 2-methyl-octahydropyrano[4,3-b]morpholine hydrochloride
• 2-methyl-octahydropyrano[4,3-b][1,4]oxazine hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-6-4-9-7-5-10-3-2-8(7)11-6;/h6-9H,2-5H2,1H3;1H
• InChI Key： ZWFRTEYTZMEQQR-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)CNC2COCCC12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 140
• Topological Polar Surface Area: 30.5

Additional information on 2-methyl-octahydropyrano[4,3-b][1,4]oxazine hydrochloride

Comprehensive Overview of 2-methyl-octahydropyrano[4,3-b][1,4]oxazine hydrochloride (CAS No. 1427378-62-8)

The compound 2-methyl-octahydropyrano[4,3-b][1,4]oxazine hydrochloride (CAS No. 1427378-62-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex fused ring system, combining pyran and oxazine moieties, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive intermediate or pharmacophore in designing novel therapeutics.

In recent years, the demand for heterocyclic compounds like 2-methyl-octahydropyrano[4,3-b][1,4]oxazine hydrochloride has surged due to their versatility in medicinal chemistry. The methyl substitution at the 2-position and the hydrochloride salt form enhance its stability and solubility, critical factors for bioavailability in drug formulations. This aligns with current industry trends focusing on improved drug delivery systems and enhanced pharmacokinetics.

The synthesis of CAS No. 1427378-62-8 typically involves multi-step organic reactions, including cyclization and N-alkylation processes. Advanced techniques such as asymmetric catalysis and green chemistry approaches are being explored to optimize its production, reflecting the growing emphasis on sustainable synthesis in the chemical industry. These methods not only improve yield but also reduce environmental impact, addressing the increasing consumer and regulatory focus on eco-friendly manufacturing.

From a therapeutic perspective, the octahydropyrano-oxazine core of this compound shares structural similarities with several neurologically active agents, sparking interest in its potential CNS applications. While specific clinical uses are still under investigation, its molecular framework suggests possible interactions with G-protein-coupled receptors (GPCRs) or ion channels, making it relevant to current research on neurodegenerative diseases and pain management.

Analytical characterization of 2-methyl-octahydropyrano[4,3-b][1,4]oxazine hydrochloride employs techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity standards required for research applications. The compound's physicochemical properties, including its melting point and solubility profile, are well-documented, providing essential data for formulation scientists working on drug development projects.

In the context of intellectual property, CAS 1427378-62-8 appears in several patent applications related to pharmaceutical compositions, highlighting its commercial potential. The compound's structural novelty and synthetic accessibility make it an attractive candidate for medicinal chemistry optimization programs, particularly in areas addressing unmet medical needs.

Quality control protocols for 2-methyl-octahydropyrano[4,3-b][1,4]oxazine HCl emphasize rigorous impurity profiling and stability testing, reflecting the pharmaceutical industry's heightened focus on product safety and regulatory compliance. These measures ensure batch-to-batch consistency, crucial for both research reproducibility and potential clinical translation.

The growing interest in small molecule therapeutics has positioned compounds like 1427378-62-8 at the forefront of drug discovery initiatives. Its balanced lipophilicity profile and hydrogen bonding capacity suggest favorable drug-like properties, aligning with current lead optimization strategies in pharmaceutical R&D.

From a market perspective, the demand for specialized chemical intermediates such as 2-methyl-octahydropyrano[4,3-b][1,4]oxazine hydrochloride continues to grow, driven by expanding contract research organizations and drug development pipelines. Suppliers emphasize custom synthesis options and scale-up capabilities to meet diverse research needs, from milligram quantities for initial screening to kilogram scales for preclinical studies.

Future research directions for this compound may explore its structure-activity relationships through systematic derivatization studies, potentially unlocking new therapeutic applications. The integration of computational chemistry and AI-assisted drug design could accelerate these investigations, representing the cutting edge of modern pharmaceutical innovation.